Cas no 1236061-41-8 (2-(tert-Butyl)-4-chloro-5-nitrophenol)

• Product Name: 2-(tert-Butyl)-4-chloro-5-nitrophenol
• CAS No: 1236061-41-8
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 1024212
• PubChem ID: 70700543
• Update Time: 2025-05-24

2-(tert-Butyl)-4-chloro-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-4-chloro-5-nitrophenol
• 2-tert-butyl-4-chloro-5-nitrophenol
• 1236061-41-8
• DTXSID40743363

• Inchi： 1S/C10H12ClNO3/c1-10(2,3)6-4-7(11)8(12(14)15)5-9(6)13/h4-5,13H,1-3H3
• InChI Key： JVJXUPCXKPFSRW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(C)(C)C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66Ų

Additional information on 2-(tert-Butyl)-4-chloro-5-nitrophenol

Introduction to 2-(tert-Butyl)-4-chloro-5-nitrophenol (CAS No. 1236061-41-8)

2-(tert-Butyl)-4-chloro-5-nitrophenol (CAS No. 1236061-41-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a tert-butyl group, a chlorine atom, and a nitro group attached to a phenol ring. These functional groups contribute to its distinct chemical properties and potential applications in various scientific domains.

The molecular formula of 2-(tert-Butyl)-4-chloro-5-nitrophenol is C₁₀H₁₀ClNO₃, and its molecular weight is approximately 233.64 g/mol. The compound exhibits strong electron-withdrawing properties due to the presence of the nitro group, which can influence its reactivity and stability in different chemical environments. Additionally, the tert-butyl group provides steric hindrance, which can affect the compound's solubility and reactivity.

In recent years, 2-(tert-Butyl)-4-chloro-5-nitrophenol has been studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo various chemical transformations makes it a valuable starting material for the synthesis of more complex molecules with therapeutic potential.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-(tert-Butyl)-4-chloro-5-nitrophenol in the development of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity, making them promising candidates for further investigation in the treatment of inflammatory diseases. The unique combination of functional groups in 2-(tert-Butyl)-4-chloro-5-nitrophenol allows for fine-tuning of its biological properties through structural modifications.

Beyond its pharmaceutical applications, 2-(tert-Butyl)-4-chloro-5-nitrophenol has also been explored for its potential use in materials science. Researchers at the University of California, Berkeley, investigated the compound's properties as a precursor for the synthesis of advanced materials with enhanced thermal stability and mechanical strength. The tert-butyl group's steric hindrance and the nitro group's electron-withdrawing effects contribute to these desirable material properties.

The environmental impact of 2-(tert-Butyl)-4-chloro-5-nitrophenol has also been a subject of study. A recent paper in Environmental Science & Technology examined the biodegradability and toxicity of this compound in aquatic ecosystems. The results indicated that while 2-(tert-Butyl)-4-chloro-5-nitrophenol is relatively stable under environmental conditions, it can be effectively degraded by certain microbial communities. This finding suggests that proper handling and disposal practices are essential to minimize any potential environmental risks.

In conclusion, 2-(tert-Butyl)-4-chloro-5-nitrophenol (CAS No. 1236061-41-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique molecular structure and chemical properties make it a valuable tool for researchers working on drug discovery, materials development, and environmental studies. As ongoing research continues to uncover new insights into its behavior and potential uses, 2-(tert-Butyl)-4-chloro-5-nitrophenol is likely to remain an important compound in various scientific disciplines.